Cas no 1149-42-4 (Propanoic acid,2-[[[(3-chlorophenyl)amino]carbonyl]oxy]-, ethyl ester)
1149-42-4 structure
Product Name:Propanoic acid,2-[[[(3-chlorophenyl)amino]carbonyl]oxy]-, ethyl ester
CAS No:1149-42-4
MF:C12H14ClNO4
MW:271.696862697601
CID:219681
PubChem ID:232361
Update Time:2025-04-19
Propanoic acid,2-[[[(3-chlorophenyl)amino]carbonyl]oxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-[[[(3-chlorophenyl)amino]carbonyl]oxy]-, ethyl ester
- ethyl 2-[(3-chlorophenyl)carbamoyloxy]propanoate
- AC1L5NPK
- AC1Q3MK5
- AR-1I8231
- CTK4A8982
- ethyl 2-{[(3-chlorophenyl)carbamoyl]oxy}propanoate
- ethyl-2-(3-chlorophenylcarbamoyloxy)-propionate
- m-Chlorocarbanilic acid, ethyl lactate ester
- NSC29687
- 1149-42-4
- Propanoic acid, 2-[[[(3-chlorophenyl)amino]carbonyl]oxy]-, ethyl ester
- DTXSID90283103
- NSC-29687
- SCHEMBL10944813
-
- Inchi: 1S/C12H14ClNO4/c1-3-17-11(15)8(2)18-12(16)14-10-6-4-5-9(13)7-10/h4-8H,3H2,1-2H3,(H,14,16)
- InChI Key: ZXUAHEYZOUGVLU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(=O)OC(C(=O)OCC)C
Computed Properties
- Exact Mass: 271.06122
- Monoisotopic Mass: 271.0611356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.8
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
Propanoic acid,2-[[[(3-chlorophenyl)amino]carbonyl]oxy]-, ethyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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